Cas no 1804445-37-1 (2-Cyano-3,5-dibromo-4-(difluoromethyl)pyridine)

• Product Name: 2-Cyano-3,5-dibromo-4-(difluoromethyl)pyridine
• CAS No: 1804445-37-1
• MF: C₇H₂Br₂F₂N₂
• MW: 311.908986568451
• CID: 4850591
• Update Time: 2025-10-28

2-Cyano-3,5-dibromo-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3,5-dibromo-4-(difluoromethyl)pyridine

• Inchi： 1S/C7H2Br2F2N2/c8-3-2-13-4(1-12)6(9)5(3)7(10)11/h2,7H
• InChI Key： PZROPVLUCQBRLQ-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=NC=C(C=1C(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 228
• XLogP3: 2.9
• Topological Polar Surface Area: 36.7

Additional information on 2-Cyano-3,5-dibromo-4-(difluoromethyl)pyridine

Comprehensive Overview of 2-Cyano-3,5-dibromo-4-(difluoromethyl)pyridine (CAS No. 1804445-37-1)

The compound 2-Cyano-3,5-dibromo-4-(difluoromethyl)pyridine (CAS No. 1804445-37-1) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical intermediates and agrochemical research. Its unique molecular structure, featuring a cyano group, dibromo substitution, and a difluoromethyl moiety, makes it a versatile building block for synthesizing complex molecules. Researchers and industry professionals are increasingly exploring its potential applications due to its electron-withdrawing properties and structural stability.

In recent years, the demand for halogenated pyridines like 2-Cyano-3,5-dibromo-4-(difluoromethyl)pyridine has surged, driven by their utility in drug discovery and crop protection. This compound’s selective reactivity and compatibility with cross-coupling reactions make it a valuable candidate for designing next-generation therapeutics and sustainable agrochemicals. Its CAS No. 1804445-37-1 is frequently searched in academic databases, reflecting its growing relevance in organic synthesis and material science.

One of the key advantages of 2-Cyano-3,5-dibromo-4-(difluoromethyl)pyridine lies in its ability to act as a precursor for fluorinated compounds, which are pivotal in modern medicinal chemistry. Fluorine incorporation often enhances the bioavailability and metabolic stability of pharmaceutical agents. This aligns with the current trend of developing fluorine-containing drugs, a topic widely discussed in scientific literature and patent filings. The compound’s dibromo groups further enable diverse functionalization, catering to the needs of high-throughput screening and structure-activity relationship (SAR) studies.

From an industrial perspective, 2-Cyano-3,5-dibromo-4-(difluoromethyl)pyridine is synthesized through multi-step organic reactions, often involving halogenation and cyanation processes. Its purification protocols and storage conditions are critical to maintaining its chemical integrity, a subject frequently queried in technical forums. The compound’s solubility profile and thermal stability are also key considerations for large-scale applications, particularly in API manufacturing and fine chemical production.

Environmental and regulatory aspects of 2-Cyano-3,5-dibromo-4-(difluoromethyl)pyridine are equally important. As the chemical industry shifts toward green chemistry principles, researchers are investigating eco-friendly synthesis routes for such compounds. Questions about its biodegradability and toxicity profile are common in regulatory submissions and safety assessments. These discussions are part of broader efforts to align chemical innovation with sustainability goals and global standards.

In summary, 2-Cyano-3,5-dibromo-4-(difluoromethyl)pyridine (CAS No. 1804445-37-1) represents a cutting-edge tool in molecular design and chemical synthesis. Its multifaceted applications, from pharmaceutical development to agrochemical innovation, underscore its importance in contemporary research. As scientific inquiries into halogenated heterocycles and fluorinated building blocks continue to expand, this compound is poised to play a pivotal role in shaping future advancements.